Cas no 73832-13-0 (6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one)

• Product name: 6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one
• CAS No: 73832-13-0
• MF: C₁₆H₁₄FN₃O₂
• MW: 299.299666881561
• CID: 1766632
• PubChem ID: 63277

6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one
• 6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4-one
• 6-Amino-2-(fluoromethyl)-3-(2-(hydroxymethyl)phenyl)-4(3H)-quinazolinone
• DTXSID60224341
• BRN 0832155
• 73832-13-0
• 4(3H)-Quinazolinone, 6-amino-2-(fluoromethyl)-3-(2-(hydroxymethyl)phenyl)-

• Inchi： InChI=1S/C16H14FN3O2/c17-8-15-19-13-6-5-11(18)7-12(13)16(22)20(15)14-4-2-1-3-10(14)9-21/h1-7,21H,8-9,18H2
• InChI Key： HYUGVWIOGNFIDX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)CO)N2C(=NC3=C(C2=O)C=C(C=C3)N)CF

Computed Properties

• Exact Mass: 299.107
• Monoisotopic Mass: 299.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• Density: 1.39
• Boiling Point: 562°C at 760 mmHg
• Flash Point: 293.7°C
• Refractive Index: 1.659